(4R)-4-Amino-3,4-dihydro-2H-chromen-6-ol;hydrochloride
Description
(4R)-4-Amino-3,4-dihydro-2H-chromen-6-ol;hydrochloride, also known as AG-879, is a small molecule inhibitor that has been widely used in scientific research for its ability to block the activity of the epidermal growth factor receptor (EGFR). EGFR is a transmembrane receptor that plays a key role in cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in the development and progression of various types of cancer, making EGFR an attractive target for cancer therapy.
Scientific Research Applications
- The CellTram 4r Air and CellTram 4r Oil are manual microinjectors designed for life science applications. The CellTram 4r Air is a pneumatic injector suitable for oil-free micromanipulation and gentle cell suspension handling. It performs well in uptake and injection of cells (e.g., sperm or ES cells) and is comparable to oil-filled injectors .
- The CellTram 4r Oil , on the other hand, is a hydraulic, oil-filled microinjector that provides precise sample control and can generate higher pressures than an air system. It’s optimized for leakage-free work and easy oil filling .
- The concept of 4R Nutrient Stewardship focuses on using the right fertilizer source, at the right rate, at the right time, and in the right place. Researchers monitor the impacts of 4R practices on crop productivity, profitability, nutrient loss, and water quality. This compound may play a role in enhancing nutrient management strategies .
- A structural solution similar to the 4R configuration (4 rotational axes) is essential for rapid and precise movements. These characteristics are crucial in the machine building industry, where efficiency and accuracy matter .
- The 4R framework is also relevant in agriculture. By using soil testing to understand nutrient distribution within a field, farmers can apply fertilizers at the right amount and in specific areas. This approach minimizes waste and promotes sustainable practices .
Cell Manipulation and Microinjection
Nutrient Stewardship Research
Machine Building Industry
Sustainable Agriculture
properties
IUPAC Name |
(4R)-4-amino-3,4-dihydro-2H-chromen-6-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2.ClH/c10-8-3-4-12-9-2-1-6(11)5-7(8)9;/h1-2,5,8,11H,3-4,10H2;1H/t8-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZHYSHIRJPLOCF-DDWIOCJRSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1N)C=C(C=C2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C([C@@H]1N)C=C(C=C2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4R)-4-Amino-3,4-dihydro-2H-chromen-6-ol;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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